Cas no 55579-71-0 (5-(3-Chlorophenyl)cyclohexane-1,3-dione)
55579-71-0 structure
Product Name:5-(3-Chlorophenyl)cyclohexane-1,3-dione
CAS No:55579-71-0
MF:C12H11ClO2
MW:222.667542695999
MDL:MFCD00111880
CID:944174
PubChem ID:586785
Update Time:2025-04-19
5-(3-Chlorophenyl)cyclohexane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-Chlorophenyl)cyclohexane-1,3-dione
- 5-(3-chlorophenyl)-1,3-Cyclohexanedione
- 5-(3-chloro-phenyl)-cyclohexane-1,3-dione
- HMS563I13
- 5-(3-Chlorophenyl)-1,3-cyclohexanedione #
- 1,3-Cyclohexanedione, 5-(3-chlorophenyl)-
- CCG-250634
- 55579-71-0
- DTXSID10343036
- AS-42072
- NCGC00339245-01
- CHEMBL1938992
- AB01331708-02
- CS-0163679
- STK415089
- MFCD00111880
- DB-072014
- SCHEMBL6605801
- YSNSALYPQQBIDC-UHFFFAOYSA-N
- 1,3-Cyclohexanedione, 5-[3-chlorophenyl]-
- AKOS000265775
- Maybridge1_007757
- ALBB-006877
-
- MDL： MFCD00111880
- Inchi： 1S/C12H11ClO2/c13-10-3-1-2-8(4-10)9-5-11(14)7-12(15)6-9/h1-4,9H,5-7H2
- InChI Key： YSNSALYPQQBIDC-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C1CC(CC(C1)=O)=O
Computed Properties
- Exact Mass: 222.04500
- Monoisotopic Mass: 222.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- Boiling Point: 383.3°C at 760 mmHg
- PSA: 34.14000
- LogP: 2.74570
5-(3-Chlorophenyl)cyclohexane-1,3-dione Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319
- Warning Statement： P261-P305+P351+P338
- HazardClass：IRRITANT
- Storage Condition：Sealed in dry,Room Temperature
5-(3-Chlorophenyl)cyclohexane-1,3-dione Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
5-(3-Chlorophenyl)cyclohexane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM201444-5g |
5-(3-Chlorophenyl)cyclohexane-1,3-dione |
55579-71-0 | 95% | 5g |
$668 | 2021-08-05 | |
| Alichem | A019119393-1g |
5-(3-Chlorophenyl)cyclohexane-1,3-dione |
55579-71-0 | 95% | 1g |
$292.00 | 2023-09-01 | |
| Chemenu | CM201444-5g |
5-(3-Chlorophenyl)cyclohexane-1,3-dione |
55579-71-0 | 95% | 5g |
$*** | 2023-05-30 | |
| abcr | AB406254-500 mg |
5-(3-Chlorophenyl)cyclohexane-1,3-dione |
55579-71-0 | 500MG |
€195.40 | 2023-01-15 | ||
| abcr | AB406254-1 g |
5-(3-Chlorophenyl)cyclohexane-1,3-dione |
55579-71-0 | 1g |
€239.00 | 2023-04-25 | ||
| abcr | AB406254-5 g |
5-(3-Chlorophenyl)cyclohexane-1,3-dione |
55579-71-0 | 5g |
€656.50 | 2023-04-25 | ||
| Fluorochem | 067244-250mg |
5-(3-Chlorophenyl)cyclohexane-1,3-dione |
55579-71-0 | 97% | 250mg |
￡87.00 | 2022-03-01 | |
| Fluorochem | 067244-1g |
5-(3-Chlorophenyl)cyclohexane-1,3-dione |
55579-71-0 | 97% | 1g |
￡159.00 | 2022-03-01 | |
| Fluorochem | 067244-5g |
5-(3-Chlorophenyl)cyclohexane-1,3-dione |
55579-71-0 | 97% | 5g |
￡466.00 | 2022-03-01 | |
| TRC | C609790-50mg |
5-(3-Chlorophenyl)cyclohexane-1,3-dione |
55579-71-0 | 50mg |
$ 50.00 | 2022-06-06 |
5-(3-Chlorophenyl)cyclohexane-1,3-dione Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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